![molecular formula C14H11BrN2O2 B3842293 N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide](/img/structure/B3842293.png)
N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide
Overview
Description
N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide, also known as BBCI, is a chemical compound that has been widely used in scientific research for its various applications. This compound is synthesized using a specific method, which will be discussed in The mechanism of action of BBCI and its biochemical and physiological effects have also been studied extensively. In this paper, we will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BBCI.
Mechanism of Action
The mechanism of action of N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide involves the inhibition of certain enzymes, as mentioned earlier. Specifically, this compound has been shown to bind to the active site of acetylcholinesterase and butyrylcholinesterase, preventing them from breaking down acetylcholine. This leads to an increase in the concentration of acetylcholine, which can improve cognitive function.
In terms of its anticancer activity, this compound has been shown to induce apoptosis in cancer cells by activating certain signaling pathways. This compound has also been shown to inhibit the activity of certain proteins involved in cell proliferation and survival, which can lead to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of acetylcholinesterase and butyrylcholinesterase. By preventing the breakdown of acetylcholine, this compound can increase the concentration of this neurotransmitter in the brain, which has been linked to improved cognitive function. This effect has been demonstrated in animal models, where this compound has been shown to improve memory and learning.
In terms of its anticancer activity, this compound has been shown to induce apoptosis in cancer cells, which can lead to the death of these cells. This effect has been demonstrated in vitro and in vivo, and it has been suggested that this compound may be a promising candidate for the development of new anticancer agents.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide in lab experiments is its specificity for acetylcholinesterase and butyrylcholinesterase. This allows researchers to study the effects of inhibiting these enzymes on cognitive function and other physiological processes. Additionally, this compound has been shown to be relatively stable and easy to synthesize, which makes it a convenient research tool.
However, there are also some limitations to using this compound in lab experiments. One of these is its potential toxicity, which can limit its use in certain applications. Additionally, this compound may not be effective against all types of cancer cells, which can limit its potential as an anticancer agent.
Future Directions
There are several future directions for research on N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide. One area of interest is its potential as a treatment for Alzheimer's disease and other cognitive disorders. Further studies are needed to determine the optimal dosage and administration of this compound for these conditions.
Another area of interest is the development of new anticancer agents based on the structure of this compound. Researchers are currently exploring the use of this compound derivatives and analogs for their potential anticancer activity.
Finally, there is also interest in studying the potential side effects of this compound and its derivatives, as well as their interactions with other drugs and compounds. This information will be important for the development of safe and effective treatments based on this compound.
Scientific Research Applications
N'-[(3-bromobenzoyl)oxy]benzenecarboximidamide has been used as a research tool in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in the concentration of acetylcholine, which has been linked to improved cognitive function.
This compound has also been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that this compound may act by inducing apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] 3-bromobenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2O2/c15-12-8-4-7-11(9-12)14(18)19-17-13(16)10-5-2-1-3-6-10/h1-9H,(H2,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDFFTDNEEOMUIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)Br)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)Br)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.